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Welcome to the technical support center for 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid.

This guide is designed for researchers, scientists, and drug development professionals to

provide in-depth troubleshooting advice and answers to frequently asked questions regarding

the handling and stability of this compound in solution. Our goal is to equip you with the

scientific understanding and practical protocols necessary to ensure the integrity of your

experiments.

I. Introduction to 3-[(4-
Methoxyphenyl)sulfonyl]propanoic acid: A Stability
Overview
3-[(4-Methoxyphenyl)sulfonyl]propanoic acid is a molecule possessing three key functional

groups that dictate its chemical behavior and stability in solution: a methoxyphenyl group, a

sulfonyl group, and a propanoic acid moiety. Understanding the interplay of these groups is

critical for anticipating and mitigating stability issues. The primary degradation pathway of
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concern is the hydrolysis of the sulfonamide bond, which is known to be influenced by pH.[1][2]

Additionally, the aromatic methoxy group can be susceptible to photodegradation, and the

propanoic acid tail can undergo thermal decomposition under certain conditions.[3][4] This

guide will provide a structured approach to addressing these potential challenges.

II. Troubleshooting Guide: Common Issues and
Solutions
This section addresses specific problems that researchers may encounter when working with

3-[(4-Methoxyphenyl)sulfonyl]propanoic acid in solution.

Issue 1: Rapid Degradation of the Compound in
Aqueous Buffer
Question: I've prepared a stock solution of 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid in

an aqueous buffer, but I'm observing rapid degradation. What are the likely causes, and how

can I prevent this?

Answer:

Rapid degradation in aqueous buffers is most commonly attributed to pH-dependent hydrolysis

of the sulfonyl group.[1][2] Sulfonamides are generally more susceptible to hydrolysis under

acidic conditions.

Causality Explained:

Acid-Catalyzed Hydrolysis: In acidic solutions (pH < 7), the sulfonyl group can be protonated,

making the sulfur atom more electrophilic and susceptible to nucleophilic attack by water.

This leads to the cleavage of the C-S bond. Studies on various sulfonamides have shown

that the rate of hydrolysis is often highest at acidic pH values.[1]

Buffer Component Interaction: Certain buffer species can actively participate in the

degradation process. For instance, phosphate buffers have been observed to influence the

stability of some compounds.[5]

Recommended Solutions:
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pH Optimization: The primary strategy is to adjust the pH of your solution. For sulfonamides,

a neutral to slightly alkaline pH (7.0-8.0) is often optimal for stability.[2] It is crucial to

experimentally determine the ideal pH for your specific application.

Buffer Selection: Consider using buffers that are less likely to interact with your compound.

Good choices include HEPES or MOPS. It is advisable to screen a panel of buffers to

identify the most inert option for your experimental system.[6]

Temperature Control: Hydrolysis reactions are accelerated at higher temperatures.[7]

Prepare and store your solutions at low temperatures (2-8 °C) whenever possible. For long-

term storage, freezing (-20 °C or -80 °C) is recommended, but be mindful of freeze-thaw

cycles which can also promote degradation.

Experimental Protocol: pH Stability Screen

This protocol will help you determine the optimal pH for the stability of 3-[(4-
Methoxyphenyl)sulfonyl]propanoic acid in your chosen buffer.

Prepare a concentrated stock solution of the compound in a suitable organic solvent (e.g.,

DMSO).

Prepare a series of buffers at different pH values (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4, 8.0).

Dilute the stock solution into each buffer to the final working concentration.

Incubate the solutions at the desired experimental temperature.

At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each solution.

Analyze the samples by a suitable analytical method, such as Reverse-Phase High-

Performance Liquid Chromatography (RP-HPLC), to quantify the remaining parent

compound and any degradation products.[8][9]

Plot the percentage of the remaining parent compound against time for each pH to

determine the optimal pH for stability.

Table 1: Example Data from a pH Stability Screen
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pH % Remaining at 0h % Remaining at 8h
% Remaining at
24h

4.0 100 75 50

6.0 100 90 80

7.4 100 98 95

8.0 100 99 97

Diagram 1: Troubleshooting Workflow for Compound Degradation
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Compound Degradation Observed

Is the buffer pH acidic?

Is the solution stored at room temperature or higher?

No

Adjust pH to neutral/slightly alkaline (7.0-8.0)

Yes

Are you using a potentially reactive buffer (e.g., phosphate)?

No

Store solution at 2-8°C or frozen

Yes

Switch to a more inert buffer (e.g., HEPES, MOPS)

Yes

Re-evaluate Stability

No

Click to download full resolution via product page

Caption: Decision tree for troubleshooting degradation of 3-[(4-
Methoxyphenyl)sulfonyl]propanoic acid.

Issue 2: Poor Solubility in Aqueous Media
Question: I am having difficulty dissolving 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid in

my aqueous assay buffer. What are my options?
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Answer:

The limited aqueous solubility of this compound is expected due to the presence of the

aromatic methoxyphenyl group.[10] The propanoic acid moiety provides some polarity, but the

overall molecule is likely to be hydrophobic.

Causality Explained:

Hydrophobic Nature: The large, nonpolar aromatic ring system reduces the molecule's

affinity for water.

Crystalline Structure: In its solid state, the compound may exist in a stable crystal lattice that

requires significant energy to break apart for dissolution.

Recommended Solutions:

Use of a Co-solvent: The most common approach is to first dissolve the compound in a small

amount of a water-miscible organic solvent, such as dimethyl sulfoxide (DMSO) or ethanol,

to create a concentrated stock solution.[11] This stock can then be diluted into the aqueous

buffer. It is critical to ensure the final concentration of the organic solvent in your assay is low

enough to not affect the biological system (typically <0.5% for DMSO).[12]

pH Adjustment: As a carboxylic acid, the solubility of 3-[(4-
Methoxyphenyl)sulfonyl]propanoic acid is pH-dependent. Increasing the pH above its

pKa will deprotonate the carboxylic acid, forming a more soluble carboxylate salt.[13]

Sonication and Gentle Heating: Mechanical energy in the form of sonication can help to

break up the solid particles and increase the rate of dissolution. Gentle warming can also

increase solubility, but this should be done with caution to avoid thermal degradation.[11]

Experimental Protocol: Preparing a Solubilized Working Solution

Accurately weigh the desired amount of 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid.

Add a minimal volume of a high-purity organic solvent (e.g., DMSO) to completely dissolve

the solid. Vortex or sonicate if necessary.
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While vortexing, slowly add your aqueous buffer to the organic stock solution to the desired

final volume. This gradual addition helps to prevent precipitation.

If precipitation occurs, you may need to increase the proportion of the organic co-solvent or

decrease the final concentration of the compound.

III. Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for solutions of 3-[(4-
Methoxyphenyl)sulfonyl]propanoic acid?

A1: For short-term storage (up to a few days), solutions should be kept at 2-8°C and protected

from light. For long-term storage, it is recommended to aliquot the stock solution into single-use

vials and store them at -20°C or -80°C to minimize freeze-thaw cycles.

Q2: Is the compound sensitive to light?

A2: Compounds containing a methoxyphenyl group can be susceptible to photodegradation.[4]

It is good laboratory practice to protect solutions from direct light by using amber vials or by

wrapping containers in aluminum foil.

Q3: Are there any known incompatibilities with common reagents?

A3: Strong oxidizing and reducing agents should be avoided as they can react with the sulfonyl

and aromatic moieties. As an acidic compound, it will react with strong bases.

Q4: How can I monitor the purity and degradation of my compound?

A4: RP-HPLC with UV detection is a suitable method for assessing the purity of 3-[(4-
Methoxyphenyl)sulfonyl]propanoic acid and for monitoring its degradation over time. A C18

column with a mobile phase consisting of a mixture of an acidic aqueous buffer (e.g.,

phosphate buffer at pH 3) and an organic solvent like acetonitrile is a good starting point for

method development.[8][9][14]

Diagram 2: Potential Degradation Pathways

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b1608745?utm_src=pdf-body
https://www.benchchem.com/product/b1608745?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26085416/
https://www.benchchem.com/product/b1608745?utm_src=pdf-body
https://www.benchchem.com/product/b1608745?utm_src=pdf-body
https://www.researchgate.net/publication/317178179_Development_and_Validation_of_a_New_Simple_HPLC_Method_for_the_Determination_of_3-4-2-Methylpropylphenyl_Propanoic_Acid_as_an_Impurity_of_Ibuprofen_and_Ibuprofen_Sodium
https://pharmacia.pensoft.net/article/80843/
https://pubmed.ncbi.nlm.nih.gov/19307077/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-[(4-Methoxyphenyl)sulfonyl]propanoic acid

Hydrolysis (Acid-catalyzed) H₂O, H⁺ 

Photodegradation Light (UV) 

Thermal Degradation
 Heat 

4-Methoxybenzenesulfonic acid +
 3-aminopropanoic acid

Oxidized aromatic species

Decarboxylation products

Click to download full resolution via product page

Caption: Potential degradation pathways for 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid.

IV. References
Białk-Bielińska, A., Stolte, S., Arning, J., et al. (2012). Hydrolysis of sulphonamides in

aqueous solutions. Journal of Hazardous Materials, 221-222, 264-272.

Loftin, K. A., Adams, C. D., Meyer, M. T., & Surampalli, R. (2008). Effects of ionic strength,

temperature, and pH on degradation of selected antibiotics. Journal of Environmental

Quality, 37(2), 378-386.

Blake, P. G., & Hinshelwood, C. (1969). The thermal decomposition of propanoic and 2-

methylpropanoic anhydrides in the gas phase. Journal of the Chemical Society B: Physical

Organic, 1573-1576.

ChemScene. (n.d.). 3-(4-Methoxyphenyl)-3-((4-methylphenyl)sulfonamido)propanoic acid.

Retrieved from --INVALID-LINK--

Sigma-Aldrich. (n.d.). 3-(4-Methoxyphenyl)propionic acid. Retrieved from --INVALID-LINK--

MDPI. (2024). Inhibitory Effects of 3-(4-Hydroxy-3-methoxyphenyl) Propionic Acid on Amyloid

β-Peptide Aggregation In Vitro. International Journal of Molecular Sciences, 25(14), 7486.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/product/b1608745?utm_src=pdf-body-img
https://www.benchchem.com/product/b1608745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Krajcovicova, S., Lacik, I., Chmela, S., & Hrdlovic, P. (2003). Photodegradation of methoxy

substituted curcuminoids. Journal of Photochemistry and Photobiology A: Chemistry, 157(1),

61-69.

García-Galán, M. J., Díaz-Cruz, M. S., & Barceló, D. (2011). Identification and determination

of metabolites and degradation products of sulfonamide antibiotics. TrAC Trends in Analytical

Chemistry, 30(7), 1039-1052.

BenchChem. (2025). Overcoming Pisiferic acid solubility issues for biological assays.

Retrieved from --INVALID-LINK--

O'Connell, T. J., & Tillet, J. G. (1975). Hydrolysis rates of alkyl and aryl sulfinamides:

evidence of general acid catalysis. Journal of the Chemical Society, Perkin Transactions 2,

(6), 629-632.

Hong, S., et al. (2017). Development and Validation of a New Simple HPLC Method for the

Determination of 3-[4-(2-Methylpropyl)phenyl] Propanoic Acid as an Impurity of Ibuprofen

and Ibuprofen Sodium. Chromatographia, 80(7), 1095-1100.

Li, B., & T-K. Li. (2022). Comparison of chemical and biological degradation of sulfonamides:

Solving the mystery of sulfonamide transformation. Journal of Hazardous Materials, 424(Pt

B), 127661.

ResearchGate. (n.d.). Existence of a Preferred Orientation for the Methoxy Group on an

Extended Aromatic System. Retrieved from --INVALID-LINK--

Saluja, A., & Kalonia, D. S. (2019). Impact of Buffers on Colloidal Property and Aggregation

Propensities of a Bispecific Antibody. Journal of Pharmaceutical Sciences, 108(1), 166-174.

PubChem. (n.d.). Propionic Acid. Retrieved from --INVALID-LINK--

ResearchGate. (n.d.). 3-(4-Methoxybenzoyl)propionic acid. Retrieved from --INVALID-LINK--

Douša, M., Gibala, P., & Havlíková, L. (2009). An innovative approach to the analysis of 3-[4-

(2-methylpropyl)phenyl]propanoic acid as an impurity of ibuprofen on a carbon-coated

zirconia stationary phase. Journal of Pharmaceutical and Biomedical Analysis, 50(2), 206-

211.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Powers, I. P., & Guthrie, J. P. (2020). The Alkaline Hydrolysis of Sulfonate Esters: Challenges

in Interpreting Experimental and Theoretical Data. The Journal of Organic Chemistry, 85(15),

9516-9528.

Sapińska, D., et al. (2022). Influence of pH on the Kinetics and Products of Photocatalytic

Degradation of Sulfonamides in Aqueous Solutions. Toxics, 10(11), 655.

Sapińska, D., Adamek, E., Masternak, E., Zielińska-Danch, W., & Baran, W. (2022).

Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides

in Aqueous Solutions. Toxics, 10(11), 655.

Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility:

strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.

ResearchGate. (n.d.). Synthesis and thermodynamic properties of solutions 3-(5-aryl-2-

furyl)propanoic acids in ethyl acetate. Retrieved from --INVALID-LINK--

Chen, J., et al. (2024). Isolation, identification, and optimization of conditions for the

degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas

stutzeri strain DLY-21. Scientific Reports, 14(1), 7864.

Vladimirova, S., & Bijev, A. (2022). Development and validation of an RP-HPLC method for

analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid

and its impurities under different pH. Pharmacia, 69(2), 431-438.

Al-Blewi, F. F., et al. (2024). Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid

Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates

Targeting Multidrug-Resistant Bacterial and Fungal Pathogens. Molecules, 29(4), 884.

Ortiz, A., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological

Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters, 3(10), 849-

853.

Kumar, Y. R., et al. (2012). A reverse phase HPLC method for the separation of two stereo

isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. Journal of

Pharmaceutical and Biomedical Analysis, 66, 354-358.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


American Chemical Society. (2022). Enhanced Reactivity for the Wagner-Jauregg Reaction

Under Aqueous Conditions. ACS Omega.

ResearchGate. (n.d.). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl

Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Retrieved from --

INVALID-LINK--

Loftin, K. A., et al. (2008). Effects of Ionic Strength, Temperature, and pH on Degradation of

Selected Antibiotics. Journal of Environment Quality, 37(2), 378–386.

Zhang, T., et al. (2022). Buffer concentration dramatically affects the stability of S-

nitrosothiols in aqueous solutions. Nitric Oxide, 118, 1-10.

MDPI. (2024). Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as

Anticancer Candidates with Promising Antioxidant Properties. Molecules, 29(13), 3097.

BenchChem. (2025). Technical Support Center: Troubleshooting [Compound Name]

Solubility Issues. Retrieved from --INVALID-LINK--

E3S Web of Conferences. (2018). Study on the Process of Degradation of Phenolic

Compounds in Water by Slot Ultrasonic. E3S Web of Conferences, 53, 03024.

BenchChem. (2025). Essential Safety and Handling Guide for Acidic Compounds in

Research. Retrieved from --INVALID-LINK--

MDPI. (2024). Design, Synthesis, and Biological Evaluation of N-Acyl-Hydrazone-Linked

Quinazolinone Derivatives with Antioxidant, Antimicrobial, and Anticancer Potential.

Molecules, 29(1), 226.

Cheméo. (n.d.). Chemical Properties of Propanoic acid (CAS 79-09-4). Retrieved from --

INVALID-LINK--

Reyes, L., et al. (2025). Journal of Chromatography B, 1253, 124442.

MDPI. (2023). Kinetic Analysis of pH Effect on the Paracetamol Degradation by an

Ozonation–Blast Furnace Slags Coupled System by Neural Network Approximation.

Catalysts, 13(3), 528.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


KTU ePubl. (2023). Synthesis and chemical properties of 3-(1-(4-methoxy-2-

nitrophenyl)thioureido)propanoic acid. Retrieved from --INVALID-LINK--

Journal of the American Chemical Society. (2023). Photocatalytic Carboxylate to Sulfinamide

Switching Delivers a Divergent Synthesis of Sulfonamides and Sulfonimidamides.

Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. (2022).

International Journal of Pharmaceutical Sciences and Research, 13(8), 2966-2978.

Ullmann's Encyclopedia of Industrial Chemistry. (2000). Propionic Acid and Derivatives.

Wikipedia. (n.d.). Ether. Retrieved from --INVALID-LINK--

Google Patents. (n.d.). EP1669347A1 - Process for the preparation of 3-¬(4-fluorophenyl)

sulfonyl|-2-hydroxy-2-methyl propionic acid. Retrieved from --INVALID-LINK--

Reddit. (2016). Hydrolysis stable sulfonyl chlorides. Retrieved from --INVALID-LINK--

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. 3-(p-Methoxyphenyl)propionic acid | C10H12O3 | CID 95750 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. chemscene.com [chemscene.com]

4. Photodegradation of methoxy substituted curcuminoids - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Propionic acid - Wikipedia [en.wikipedia.org]

6. reddit.com [reddit.com]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b1608745?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1422-0067/25/12/6627
https://pubchem.ncbi.nlm.nih.gov/compound/95750
https://pubchem.ncbi.nlm.nih.gov/compound/95750
https://www.chemscene.com/product/295344-96-6.html
https://pubmed.ncbi.nlm.nih.gov/26085416/
https://pubmed.ncbi.nlm.nih.gov/26085416/
https://en.wikipedia.org/wiki/Propionic_acid
https://www.reddit.com/r/labrats/comments/rxlvr3/how_to_tackle_compound_solubility_issue/
https://www.researchgate.net/publication/5584458_Effects_of_Ionic_Strength_Temperature_and_pH_on_Degradation_of_Selected_Antibiotics
https://www.researchgate.net/publication/317178179_Development_and_Validation_of_a_New_Simple_HPLC_Method_for_the_Determination_of_3-4-2-Methylpropylphenyl_Propanoic_Acid_as_an_Impurity_of_Ibuprofen_and_Ibuprofen_Sodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-
chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities
under different pH [pharmacia.pensoft.net]

10. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A
TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]

11. benchchem.com [benchchem.com]

12. researchgate.net [researchgate.net]

13. benchchem.com [benchchem.com]

14. An innovative approach to the analysis of 3-[4-(2-methylpropyl)phenyl]propanoic acid as
an impurity of ibuprofen on a carbon-coated zirconia stationary phase - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Stability issues with 3-[(4-
Methoxyphenyl)sulfonyl]propanoic acid in solution]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1608745#stability-issues-with-3-4-
methoxyphenyl-sulfonyl-propanoic-acid-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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